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Compound of Interest

Compound Name: 4-Bromophenyl chloroformate

Cat. No.: B1277512 Get Quote

4-Bromophenyl Chloroformate: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a certified Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS)

from the manufacturer. Always consult the official SDS before handling this chemical.

Chemical Identification and Physical Properties
4-Bromophenyl chloroformate is a chemical intermediate primarily used in the synthesis of

carbamates and other organic compounds. Its physical and chemical properties are

summarized below.
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Property Value Reference

CAS Number 7693-44-9 [1]

Molecular Formula C₇H₄BrClO₂ [1]

Molecular Weight 235.46 g/mol [1]

Appearance Liquid or low melting solid [2]

Boiling Point
118 °C at 12 mmHg243.6 °C at

760 mmHg
[3]

Density 1.648 g/mL at 25 °C

Refractive Index n20/D 1.5575

Flash Point 113 °C (235.4 °F) - closed cup

Storage Temperature 2-8°C [4]

Hazard Identification and Toxicology
4-Bromophenyl chloroformate is classified as a hazardous substance. The primary hazards

are its acute toxicity and corrosive effects.

GHS Hazard Classification:

Hazard Class Category

Acute Toxicity, Oral Category 3

Acute Toxicity, Dermal Category 3

Acute Toxicity, Inhalation Category 3

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Eye Irritation Category 1

Summary of Toxicological Data:
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Endpoint Result Species Reference

Acute Oral Toxicity
Toxic if swallowed

(H301)

Data not available for

specific LD50
[5]

Acute Dermal Toxicity
Toxic in contact with

skin (H311)

Data not available for

specific LD50
[5]

Acute Inhalation

Toxicity
Toxic if inhaled (H331)

Data not available for

specific LC50
[5]

Skin

Corrosion/Irritation

Causes severe skin

burns and eye

damage (H314). A

study conducted

according to OECD

test guideline No. 404

on New Zealand

White rabbits showed

no dermal irritation or

corrosion after a 4-

hour application. The

skin irritation score

was 0.00 for all tested

animals.

Rabbit [6]

Serious Eye

Damage/Irritation

Causes serious eye

damage (H314).
Data not available [5]

Note on Toxicity Data: While specific LD50 and LC50 values for 4-Bromophenyl
chloroformate were not found in the available literature, the GHS classification indicates

significant toxicity. Chloroformates as a class are known to be highly toxic and corrosive.

Handling, Storage, and Personal Protective
Equipment (PPE)
Proper handling and storage procedures are critical to ensure safety when working with 4-
Bromophenyl chloroformate.
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Handling and Storage Workflow

Storage

Handling

Store in a cool, dry, well-ventilated area.
Keep container tightly closed.

Recommended temperature: 2-8°C.

Keep away from incompatible materials:
- Strong oxidizing agents

- Strong bases
- Water

- Alcohols
- Amines

Always use appropriate Personal Protective Equipment (PPE).

Handle in a chemical fume hood. End

Avoid contact with skin, eyes, and clothing.
Avoid breathing vapor or mist.

Keep away from heat and sources of ignition.

Start

Click to download full resolution via product page

Caption: Workflow for the safe storage and handling of 4-Bromophenyl chloroformate.

Personal Protective Equipment (PPE) Selection
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A risk assessment should be conducted to determine the appropriate PPE. The following

provides general guidance:

Protection Type Recommended PPE

Eye/Face Protection Chemical safety goggles and a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area or a chemical fume

hood. If ventilation is inadequate, a NIOSH-

approved respirator with an appropriate

cartridge for organic vapors and acid gases

should be used.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving 4-
Bromophenyl chloroformate.

First Aid Measures

Exposure Event

Inhalation:
- Move to fresh air.

- If not breathing, give artificial respiration.
- Seek immediate medical attention.

 Inhaled

Skin Contact:
- Immediately flush with plenty of water for at least 15 minutes.

- Remove contaminated clothing.
- Seek immediate medical attention.

 Skin Contact

Eye Contact:
- Immediately flush with plenty of water for at least 15 minutes, lifting upper and lower eyelids.

- Remove contact lenses if present and easy to do.
- Seek immediate medical attention.

 Eye Contact

Ingestion:
- Do NOT induce vomiting.
- Rinse mouth with water.

- Never give anything by mouth to an unconscious person.
- Seek immediate medical attention.

 Ingested

Click to download full resolution via product page

Caption: First aid procedures for exposure to 4-Bromophenyl chloroformate.

Fire-Fighting Measures
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Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Specific Hazards: Emits toxic fumes of carbon oxides, hydrogen bromide, and hydrogen

chloride gas under fire conditions.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including

respiratory protection.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Absorb with an inert material (e.g., vermiculite, sand, or earth) and

place in a suitable container for disposal.

Stability and Reactivity
Reactivity: Reacts with water, alcohols, amines, and strong bases.

Chemical Stability: Stable under recommended storage conditions (cool, dry, and well-

ventilated).

Conditions to Avoid: Heat, moisture, and incompatible materials.

Incompatible Materials: Strong oxidizing agents, strong bases, water, alcohols, and amines.

Hazardous Decomposition Products: Thermal decomposition may produce carbon

monoxide, carbon dioxide, hydrogen bromide, and hydrogen chloride.

Experimental Protocols
4-Bromophenyl chloroformate is a versatile reagent in organic synthesis, particularly for the

preparation of carbamates which are important in drug discovery.
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General Protocol for the Synthesis of N-Aryl Carbamates
This protocol describes a general procedure for the reaction of an amine with 4-Bromophenyl
chloroformate to form an N-aryl carbamate.

Materials:

Amine

4-Bromophenyl chloroformate

Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

Tertiary amine base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIEA))

Round-bottom flask

Magnetic stirrer

Inert atmosphere (e.g., Nitrogen or Argon)

Standard work-up and purification equipment (separatory funnel, rotary evaporator,

chromatography supplies)

Procedure:

Reaction Setup: In a dry round-bottom flask under an inert atmosphere, dissolve the amine

and the tertiary amine base (typically 1.1-1.5 equivalents) in the anhydrous aprotic solvent.

Cooling: Cool the reaction mixture to 0 °C using an ice bath.

Addition of Chloroformate: Slowly add a solution of 4-Bromophenyl chloroformate (1.0

equivalent) in the anhydrous solvent to the stirred reaction mixture.

Reaction: Allow the reaction to warm to room temperature and stir for the appropriate time

(monitoring by TLC or LC-MS is recommended).

Work-up:
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Quench the reaction with water or a saturated aqueous solution of ammonium chloride.

Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic

solvent (e.g., DCM or ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

filter.

Purification: Concentrate the filtrate under reduced pressure and purify the crude product by

column chromatography or recrystallization to obtain the desired N-aryl carbamate.

Experimental Workflow for N-Aryl Carbamate Synthesis
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Preparation

Reaction

Work-up & Purification

Dissolve amine and base in anhydrous solvent under inert atmosphere.

Cool to 0°C.

Slowly add 4-Bromophenyl chloroformate solution.

Stir and allow to warm to room temperature.

Monitor reaction progress (TLC/LC-MS).

Quench reaction.

Extract with organic solvent.

Dry and concentrate organic phase.

Purify by chromatography or recrystallization.

Final Product

Start
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Caption: A generalized workflow for the synthesis of N-Aryl carbamates using 4-Bromophenyl
chloroformate.

Disposal Considerations
Dispose of this chemical in accordance with all applicable federal, state, and local

environmental regulations.

Chemical waste generators must determine whether a discarded chemical is classified as

hazardous waste.

Contact a licensed professional waste disposal service to dispose of this material.

This technical guide provides a comprehensive overview of the material safety data for 4-
Bromophenyl chloroformate, intended to support researchers and professionals in its safe

handling and use. For complete and detailed information, always refer to the manufacturer's

Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Bromophenyl chloroformate material safety data
sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277512#4-bromophenyl-chloroformate-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b1277512#4-bromophenyl-chloroformate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1277512#4-bromophenyl-chloroformate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1277512#4-bromophenyl-chloroformate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1277512#4-bromophenyl-chloroformate-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1277512?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

